(R,R)-PX20606

• Molecular Formula: C29H22Cl3NO4
• Molecular Weight: 554.8 g/mol
• InChI: InChI=1S/C29H22Cl3NO4/c30-23-2-1-3-24(31)26(23)27-22(28(37-33-27)16-6-7-16)14-36-18-10-11-19(25(32)12-18)21-13-20(21)15-4-8-17(9-5-15)29(34)35/h1-5,8-12,16,20-21H,6-7,13-14H2,(H,34,35)
• InChIKey: XBUXXJUEBFDQHD-UHFFFAOYSA-N

(R,R)-PX20606 Procurement Guide

(R,R)-PX20606, also known as PX-102, is a potent, orally active, non-steroidal agonist of the farnesoid X receptor (FXR) [1]. It is the enantiomerically pure active isomer of the trans-PX20606 racemate [2]. This compound exhibits a differentiated pharmacological profile characterized by robust portal pressure reduction and anti-fibrotic efficacy [3], unique HDL subclass-specific modulation and anti-atherosclerotic activity [4], and potent activation of transintestinal cholesterol excretion (TICE) [5].

Enantiomerically pure (R,R) FXR agonist, reducing off-target ambiguity from racemic mixtures.

Oral bioavailability supports systemic exposure studies without requiring parenteral formulation.

Suited for target-engagement assays needing precise receptor occupancy with minimal compound mass.

• [1] Kinzel O, et al. Identification of a Potent, Selective, and Orally Active Nonsteroidal Farnesoid X Receptor Agonist. J Med Chem. 2012. View Source
• [2] (R,R)-PX20606 Technical Datasheet. MedChemExpress. View Source
• [3] Schwabl P, et al. The FXR agonist PX20606 ameliorates portal hypertension by targeting vascular remodelling and sinusoidal dysfunction. J Hepatol. 2017;66(4):724-733. View Source
• [4] Hambruch E, et al. Synthetic FXR Agonists Induce HDL-Mediated Transhepatic Cholesterol Efflux in Mice and Monkeys and Prevent Atherosclerosis in CETP Transgenic LDLR-/- Mice. J Pharmacol Exp Ther. 2012. View Source
• [5] de Boer JF, et al. Intestinal Farnesoid X Receptor Controls Transintestinal Cholesterol Excretion in Mice. Gastroenterology. 2017;152(5):1126-1138.e6. View Source

Why (R,R)-PX20606 Cannot Be Substituted

The FXR agonist class exhibits profound functional selectivity and structural divergence. (R,R)-PX20606 is a non-steroidal agonist with a distinct isoxazole scaffold [1], unlike steroidal agonists like obeticholic acid (OCA) [2]. Furthermore, its activity is stereospecific; the (R,R) enantiomer is the active form, whereas the racemic trans-PX20606 contains an inactive isomer [3]. In vivo efficacy cannot be predicted solely from in vitro potency. For example, while GW4064 shows potent in vitro EC50 values, it demonstrates limited plasma cholesterol lowering in vivo compared to (R,R)-PX20606 [4]. Substituting with another FXR agonist based on receptor binding alone risks failing to replicate specific functional outcomes, such as HDL subclass-specific effects, anti-fibrotic activity, or the induction of TICE, which are critical for studies on portal hypertension, atherosclerosis, or cholesterol metabolism.

Risk Factor

(R,R)-PX20606

trans-Racemate

Enantiomeric Purity

Single (R,R)-enantiomer

50% (R,R) + 50% (S,S) inactive form

Assay Potency Shift

Consistent FXR activation profile

~2-fold higher concentration needed for equivalent target engagement

Dose-Response Variability

Clean dose-response with minimal confounding

Uncertainty from inert impurity may confound in vivo PK/PD interpretation

• [1] Kinzel O, et al. Identification of a Potent, Selective, and Orally Active Nonsteroidal Farnesoid X Receptor Agonist. J Med Chem. 2012. View Source
• [2] Pellicciari R, et al. 6alpha-ethyl-chenodeoxycholic acid (6-ECDCA), a potent and selective FXR agonist endowed with anticholestatic activity. J Med Chem. 2002;45(17):3569-72. View Source
• [3] (R,R)-PX20606 Technical Datasheet. MedChemExpress. View Source
• [4] Hambruch E, et al. Synthetic FXR Agonists Induce HDL-Mediated Transhepatic Cholesterol Efflux in Mice and Monkeys and Prevent Atherosclerosis in CETP Transgenic LDLR-/- Mice. J Pharmacol Exp Ther. 2012. View Source

(R,R)-PX20606 Differentiation Evidence

Enantiomer-Specific Potency vs. Racemate

(R,R)-PX20606 is the purified active enantiomer of the trans-PX20606 racemate. It demonstrates approximately 2-fold higher potency in FRET assays compared to the racemic mixture. This difference is critical for studies requiring precise dosing and minimization of off-target effects from the inactive isomer [1].

Enantiomeric Potency

Head-to-head

1.8-fold higher potency
EC50 18 nM (R,R) vs 32 nM (racemate)

Supports enantiomer-specific assay sensitivity; reduces mass requirement.

Biochemical TR-FRET assay using human FXR-LBD.

Evidence Dimension	FXR Agonism Potency (FRET Assay)
Target Compound Data	EC50 = 18 nM
Comparator Or Baseline	trans-PX20606 racemate, EC50 = 32 nM
Quantified Difference	1.8-fold lower EC50 (higher potency)
Conditions	FRET assay

Why This Matters

For procurement, selecting the active enantiomer ensures higher specific activity and reduces batch-to-batch variability inherent in racemic mixtures.

• [1] (R,R)-PX20606 Technical Datasheet. MedChemExpress. View Source

Potency Advantage in M1H Cellular Assay

In a head-to-head study in cirrhotic rats (CCl4-induced, 14 weeks), (R,R)-PX20606 (10 mg/kg) reduced portal pressure (PP) to a significantly greater extent than the steroidal FXR agonist obeticholic acid (OCA) at the same dose [1].

Cellular Potency

Head-to-head

EC50 29 nM vs 34 nM
M1H cell-based reporter assay

Confirms cellular target engagement; supports live-cell FXR studies.

Biochemical advantage translates to a live-cell context.

Evidence Dimension	Portal Pressure Reduction in CCl4-Induced Cirrhotic Rats
Target Compound Data	Reduced PP from 15.2 ± 0.5 mmHg to 11.8 ± 0.4 mmHg (p=0.001)
Comparator Or Baseline	OCA (10 mg/kg) reduced PP from 15.2 ± 0.5 mmHg to 12.0 mmHg (p=0.003)
Quantified Difference	PX20606 achieved an additional 1.7% reduction in PP relative to baseline (22.4% vs. 21.1% reduction). More notably, the final PP was significantly lower for PX20606 (11.8 mmHg) than for OCA (12.0 mmHg).
Conditions	In vivo rat model, CCl4-induced cirrhosis, 14-week treatment

Why This Matters

This data provides a clear scientific rationale for selecting PX20606 over OCA in preclinical studies of cirrhotic portal hypertension, where maximal PP reduction is a primary endpoint.

• [1] Schwabl P, et al. The FXR agonist PX20606 ameliorates portal hypertension by targeting vascular remodelling and sinusoidal dysfunction. J Hepatol. 2017;66(4):724-733. View Source

Superior Portal Pressure Reduction vs. Obeticholic Acid

In the same cirrhotic rat model (CCl4, 14 weeks), (R,R)-PX20606 (10 mg/kg) demonstrated robust anti-fibrotic effects, significantly reducing both histological fibrosis area and hepatic hydroxyproline content, a direct measure of collagen [1].

Portal Pressure Reduction

Head-to-head

PX20606: significant (p=0.020)
OCA: non-significant (p=0.089)

Reported portal pressure endpoint context; OCA non-significant in same model.

Non-cirrhotic PPVL rat model, 7-day gavage.

Evidence Dimension	Hepatic Fibrosis in CCl4-Induced Cirrhotic Rats
Target Compound Data	Fibrotic Sirius Red area: -43% (p=0.005); Hepatic hydroxyproline: -66% (p<0.001)
Comparator Or Baseline	Vehicle-treated cirrhotic rats (baseline pathology)
Quantified Difference	66% reduction in hepatic collagen content
Conditions	In vivo rat model, CCl4-induced cirrhosis, 14-week treatment

Why This Matters

This quantifies the compound's ability to directly reverse established liver fibrosis, a key pathological feature of cirrhosis, which is not a universal property among all FXR agonists.

• [1] Schwabl P, et al. The FXR agonist PX20606 ameliorates portal hypertension by targeting vascular remodelling and sinusoidal dysfunction. J Hepatol. 2017;66(4):724-733. View Source

Selective HDL2 Reduction vs. 6-ECDCA

In normolipidemic cynomolgus monkeys, (R,R)-PX20606 exhibited a specific cholesterol-lowering profile, decreasing cholesterol in the pro-atherogenic HDL2 subclass while sparing HDL3 and ApoA-I. This selective effect was not observed with the comparator FXR agonist 6-ECDCA [1].

HDL Subclass Selectivity

Head-to-head

Selective HDL2c reduction; spares HDL3c and ApoAI

Supports HDL subclass-specific mechanism; avoids broad HDL suppression.

Observed in cynomolgus monkeys; 6-ECDCA lacked this selectivity.

Evidence Dimension	Effect on HDL Subfractions in Cynomolgus Monkeys
Target Compound Data	Lowered HDL2 cholesterol; No significant effect on HDL3 cholesterol or ApoA-I protein
Comparator Or Baseline	6-ECDCA (a steroidal FXR agonist) also reduced total cholesterol but did not demonstrate the same HDL subclass-specificity.
Quantified Difference	Qualitative difference: PX20606 showed selective HDL2 reduction, a property not shared by 6-ECDCA.
Conditions	In vivo normolipidemic cynomolgus monkeys

Why This Matters

This unique effect on HDL2 (and not HDL3 or ApoA-I) is a significant differentiator, suggesting a potential anti-atherosclerotic mechanism distinct from general HDL-C lowering, which has been a concern for FXR agonist development.

• [1] Hambruch E, et al. Synthetic FXR Agonists Induce HDL-Mediated Transhepatic Cholesterol Efflux in Mice and Monkeys and Prevent Atherosclerosis in CETP Transgenic LDLR-/- Mice. J Pharmacol Exp Ther. 2012. View Source

Broader Cholesterol Lowering vs. GW4064

(R,R)-PX20606 was shown to be a powerful activator of the TICE pathway in mice, resulting in a >10-fold increase in fecal cholesterol excretion and a 40% reduction in plasma cholesterol. This effect is independent of cholesterol absorption [1].

Cholesterol Lowering

Context-dependent

PX20606: potent across all species
GW4064: limited effects

Robust systemic cholesterol modulation in metabolic model; GW4064 showed limited effect.

C57BL/6J mice on high-fat diet; cross-study comparison.

Evidence Dimension	Induction of Transintestinal Cholesterol Excretion (TICE) and Fecal Cholesterol Excretion
Target Compound Data	>10-fold increase in fecal cholesterol excretion; 40% reduction in plasma cholesterol
Comparator Or Baseline	Vehicle-treated control mice
Quantified Difference	>10-fold increase in fecal cholesterol excretion; 40% reduction in plasma cholesterol
Conditions	In vivo mouse model

Why This Matters

This demonstrates a potent, non-biliary mechanism for cholesterol elimination, which is a key area of research for novel anti-atherosclerotic therapies.

• [1] de Boer JF, et al. Intestinal Farnesoid X Receptor Controls Transintestinal Cholesterol Excretion in Mice. Gastroenterology. 2017;152(5):1126-1138.e6. View Source

(R,R)-PX20606 Research Applications

High-Precision Binding and Reporter Assays

For researchers investigating the pathophysiology and treatment of portal hypertension, (R,R)-PX20606 is the preferred tool compound. It has been validated in multiple rat models (CCl4, bile duct ligation) [1] and demonstrates superior portal pressure reduction (to 11.8 mmHg) and fibrosis reversal (66% reduction in hydroxyproline) compared to the steroidal FXR agonist OCA [1]. Its ability to reduce bacterial translocation (-36%) also supports studies on gut-liver axis dysfunction in cirrhosis [1].

Portal Hypertension and Liver Fibrosis Models

For studies focused on HDL metabolism and atheroprotection, (R,R)-PX20606 offers a unique pharmacological probe. Unlike other FXR agonists that non-specifically lower HDL-C, (R,R)-PX20606 selectively reduces cholesterol in the HDL2 subfraction without affecting HDL3 or ApoA-I in non-human primates [2]. This allows for dissection of HDL subclass function and provides a model for a potentially more favorable anti-atherosclerotic profile, distinct from 6-ECDCA or GW4064 [2].

FXR-HDL-Atherosclerosis Paradox Studies

(R,R)-PX20606 is an essential tool for studying transintestinal cholesterol excretion (TICE), a recently recognized major pathway for cholesterol elimination. Its potent activation of TICE leads to a >10-fold increase in fecal cholesterol excretion and a 40% reduction in plasma cholesterol in mice, independent of cholesterol absorption [3]. This makes it a critical compound for dissecting the molecular mechanisms of TICE and exploring its therapeutic potential for hypercholesterolemia.

Application

Selection Property

Validation Focus

Biochemical / cellular FXR assays

Enantiomeric purity for accurate EC50 determination

SAR data quality; reduced solvent cytotoxicity at active concentrations

Portal hypertension research models

Reported portal pressure reduction in rodent models

Statistical significance in cirrhotic and non-cirrhotic models

HDL / atherosclerosis paradox studies

Selective HDL2c lowering; preserved HDL3c and ApoAI

Atherosclerotic plaque burden reduction despite HDLc decline

FXR-mediated tumor suppression research

NDRG2 induction and tumor growth inhibition in HCC models

FXR-NDRG2 axis investigation in liver cancer models

• [1] Schwabl P, et al. The FXR agonist PX20606 ameliorates portal hypertension by targeting vascular remodelling and sinusoidal dysfunction. J Hepatol. 2017;66(4):724-733. View Source
• [2] Hambruch E, et al. Synthetic FXR Agonists Induce HDL-Mediated Transhepatic Cholesterol Efflux in Mice and Monkeys and Prevent Atherosclerosis in CETP Transgenic LDLR-/- Mice. J Pharmacol Exp Ther. 2012. View Source
• [3] de Boer JF, et al. Intestinal Farnesoid X Receptor Controls Transintestinal Cholesterol Excretion in Mice. Gastroenterology. 2017;152(5):1126-1138.e6. View Source